Cas no 20712-07-6 (5-bromo-2,1-benzothiazole)

• Product Name: 5-bromo-2,1-benzothiazole
• CAS No: 20712-07-6
• MF: C₇H₄BrNS
• MW: 214.082359313965
• MDL: MFCD08706414
• CID: 239078
• PubChem ID: 17750112
• Update Time: 2025-04-19

5-bromo-2,1-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzo[c]isothiazole
• 2,1-Benzisothiazole,5-bromo-
• 5-bromo-2,1-Benzisothiazole
• 5-bromo-2,1-benzothiazole
• 2,1-Benzisothiazole,5-bromo
• 5-Brom-2,1-benzisothiazol
• 5-bromo-benzo[c]isothiazole
• 5-bromo-2, 1-benzothiazole
• MFCD08706414
• CS-0314205
• FT-0645993
• 2,1-Benzisothiazole, 5-bromo-
• PS-11813
• DTXSID90590263
• A879484
• SCHEMBL3679985
• 4-Butoxy-4-cyanobiphenyl
• SB35225
• AMY1669
• AKOS015898671
• 20712-07-6
• Benzofuran-2-carboxylic acid
• DB-066304

• MDL： MFCD08706414
• Inchi： 1S/C7H4BrNS/c8-6-1-2-7-5(3-6)4-10-9-7/h1-4H
• InChI Key： OZRILMBPXSZJAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(=CSN=2)C=1

Computed Properties

• Exact Mass: 212.92500
• Monoisotopic Mass: 212.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 3

Experimental Properties

• Density: 1.748
• Boiling Point: 284.72°C at 760 mmHg
• Flash Point: 125.995°C
• Refractive Index: 1.718
• PSA: 41.13000
• LogP: 3.05880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides